Cas no 648924-57-6 (Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-2-hydroxy-3-methyl-)

Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-2-hydroxy-3-methyl- structure
648924-57-6 structure
Product Name:Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-2-hydroxy-3-methyl-
CAS No:648924-57-6
MF:C21H19NO2
MW:317.381065607071
CID:412109
PubChem ID:57721669
Update Time:2025-04-19

Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-2-hydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-2-hydroxy-3-methyl-
    • 2-hydroxy-3-methyl-N-[(3-phenylphenyl)methyl]benzamide
    • N-[([1,1'-Biphenyl]-3-yl)methyl]-2-hydroxy-3-methylbenzamide
    • 648924-57-6
    • SCHEMBL13812771
    • DTXSID30727713
    • Inchi: 1S/C21H19NO2/c1-15-7-5-12-19(20(15)23)21(24)22-14-16-8-6-11-18(13-16)17-9-3-2-4-10-17/h2-13,23H,14H2,1H3,(H,22,24)
    • InChI Key: WYNUGONLFVGSBW-UHFFFAOYSA-N
    • SMILES: OC1C(C)=CC=CC=1C(NCC1C=CC=C(C2C=CC=CC=2)C=1)=O

Computed Properties

  • Exact Mass: 317.14167
  • Monoisotopic Mass: 317.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33
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